1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine

• IUPAC Name: 1-[1-(2,4-dimethoxyphenyl)propan-2-yl]-4-phenylpiperazine
• InChI: InChI=1S/C21H28N2O2/c1-17(15-18-9-10-20(24-2)16-21(18)25-3)22-11-13-23(14-12-22)19-7-5-4-6-8-19/h4-10,16-17H,11-15H2,1-3H3
• InChI Key: QPKUSUITMDWTAM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=C(C=C(C=C1)OC)OC)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine, also known as MDPBP, is a synthetic compound that belongs to the class of piperazines. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and forensic toxicology.

Mechanism of Action

The exact mechanism of action of 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, leading to an increase in the concentration of these neurotransmitters in the brain. This, in turn, leads to an increase in the activity of the central nervous system, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine has been found to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, leading to increased activity of the central nervous system. This, in turn, results in various effects such as increased heart rate, blood pressure, and body temperature. It also leads to feelings of euphoria, alertness, and increased energy.

Advantages and Limitations for Lab Experiments

1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. It also has a long shelf life, making it suitable for long-term storage. However, 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine is a controlled substance and requires special permits for its use in lab experiments. It is also highly toxic and can pose a risk to researchers if not handled properly.

Future Directions

There are several future directions for research on 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine. One area of interest is its potential as a therapeutic agent for various neurological and psychiatric disorders. Another area of interest is its potential as a biomarker for drug abuse. Additionally, further research is needed to better understand the mechanism of action of 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine and its effects on the central nervous system. Finally, research is needed to develop better methods for the detection and identification of 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine in biological samples.
Conclusion:
In conclusion, 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine in various fields and to develop better methods for its detection and identification.

Synthesis Methods

1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine can be synthesized using various methods, including the reductive amination of 1-(2,4-dimethoxyphenyl)-2-nitropropene with phenylpiperazine. Another method involves the condensation of 1-(2,4-dimethoxyphenyl)-2-propanone with phenylpiperazine in the presence of a reducing agent. The final product is obtained by purification through column chromatography.

Scientific Research Applications

1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine has been extensively studied for its potential applications in medicinal chemistry, neuroscience, and forensic toxicology. In medicinal chemistry, 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine has been investigated for its potential as an antidepressant, anxiolytic, and anti-inflammatory agent. In neuroscience, 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine has been studied for its effects on the central nervous system, including its potential as a dopamine and serotonin reuptake inhibitor. In forensic toxicology, 1-[2-(2,4-dimethoxyphenyl)-1-methylethyl]-4-phenylpiperazine has been identified as a designer drug that is commonly abused.